Cas no 799812-62-7 (azanium,[(E,2S,3R)-2-(dodecanoylamino)-3-hydroxyoctadec-4-enyl] hydrogen phosphate)

• Product Name: azanium,[(E,2S,3R)-2-(dodecanoylamino)-3-hydroxyoctadec-4-enyl] hydrogen phosphate
• CAS No: 799812-62-7
• Molecular Formula: C₃₀H₅₉NO₆P-^.H₄N+
• Molecular Weight: 578.805
• CID: 3161734
• PubChem ID: 5283579

azanium,[(E,2S,3R)-2-(dodecanoylamino)-3-hydroxyoctadec-4-enyl] hydrogen phosphate Properties

Names and Identifiers

• azanium,[(E,2S,3R)-2-(dodecanoylamino)-3-hydroxyoctadec-4-enyl] hydrogen phosphate
• C12 Ceramide-1-Phosphate (d18:1/12:0), N-lauroyl-ceramide-1-phosphate (ammonium salt), powder
• AC1NR2LP
• N-lauroyl-ceramide-1-Phosphate (ammonium salt)
• DTXSID80415279
• 799812-62-7
• azanium;[(E,2S,3R)-2-(dodecanoylamino)-3-hydroxyoctadec-4-enyl] hydrogen phosphate

• MDL： MFCD22416871
• InChIKey： BZXZJNUBNUWPEQ-GMVBIGKRSA-N
• Inchi： InChI=1S/C30H60NO6P.H3N/c1-3-5-7-9-11-13-14-15-16-18-19-21-23-25-29(32)28(27-37-38(34,35)36)31-30(33)26-24-22-20-17-12-10-8-6-4-2;/h23,25,28-29,32H,3-22,24,26-27H2,1-2H3,(H,31,33)(H2,34,35,36);1H3/b25-23+;/t28-,29+;/m0./s1
• SMILES： CCCCCCCCCCCCC/C=C/[C@@H](O)[C@@H](NC(CCCCCCCCCCC)=O)COP(O)(O)=O.N

Computed Properties

• Exact Mass: 578.44237473g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 29
• Monoisotopic Mass: 578.44237473g/mol
• Heavy Atom Count: 39
• Complexity: 607
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phosphosphingolipids